Cas no 182876-26-2 (8-(Bromomethyl)dispiro[3.1.36.14]decane)

• Product Name: 8-(Bromomethyl)dispiro[3.1.36.14]decane
• CAS No: 182876-26-2
• MF: C₁₁H₁₇Br
• MW: 229.156682729721
• CID: 6199680
• PubChem ID: 155819343
• Update Time: 2025-05-30

8-(Bromomethyl)dispiro[3.1.36.14]decane Chemical and Physical Properties

Names and Identifiers

• 8-(Bromomethyl)dispiro[3.1.36.14]decane
• 182876-26-2
• EN300-1670137
• 2-(bromomethyl)dispiro[3.1.3^{6}.1^{4}]decane
• AKOS040802313

• Inchi： 1S/C11H17Br/c12-6-9-4-11(5-9)7-10(8-11)2-1-3-10/h9H,1-8H2
• InChI Key： IBCDLDKLQLLKFP-UHFFFAOYSA-N
• SMILES： BrCC1CC2(C1)CC1(CCC1)C2

Computed Properties

• Exact Mass: 228.05136g/mol
• Monoisotopic Mass: 228.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 8-(Bromomethyl)dispiro[3.1.36.14]decane

Comprehensive Overview of 8-(Bromomethyl)dispiro[3.1.36.14]decane (CAS No. 182876-26-2)

8-(Bromomethyl)dispiro[3.1.36.14]decane, with the CAS number 182876-26-2, is a unique and highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. Its intricate dispiro structure and reactive bromomethyl group make it a valuable intermediate for various applications. This article delves into the compound's properties, synthesis, and potential uses, while also addressing trending topics such as green chemistry, sustainable synthesis, and AI-driven molecular design.

The dispiro[3.1.36.14]decane core of this molecule is a fascinating example of bridged bicyclic systems, which are increasingly studied for their stereochemical complexity and potential in drug discovery. Researchers are particularly interested in how such spirocyclic compounds can mimic natural product scaffolds, a hot topic in medicinal chemistry. The presence of the bromomethyl functionality (-CH₂Br) further enhances its utility, as this group serves as a versatile handle for subsequent functionalization in synthetic routes.

In the context of sustainable chemistry, there is growing interest in optimizing the synthesis of 8-(Bromomethyl)dispiro[3.1.36.14]decane to minimize waste and energy consumption. Recent advancements in catalytic bromination and flow chemistry techniques have shown promise for improving the efficiency of producing such halogenated intermediates. These developments align with the broader industry shift toward green synthetic methodologies, a subject frequently searched by professionals in the field.

From an applications perspective, this compound's rigid spirocyclic framework makes it attractive for designing high-performance materials. For instance, its incorporation into polymeric systems could enhance thermal stability or mechanical properties—a key consideration in advanced material science. Additionally, its potential role in ligand design for asymmetric catalysis is another area of active investigation, particularly given the pharmaceutical industry's demand for chiral building blocks.

The compound's CAS registry number 182876-26-2 serves as a critical identifier for researchers navigating chemical databases or regulatory documentation. In an era where AI-powered chemical search tools are becoming mainstream, accurate identifiers like this enable efficient data retrieval and structure-activity relationship studies. This aspect resonates with the increasing number of queries about machine learning in chemical research observed in academic and industrial search trends.

Quality control and analytical characterization of 8-(Bromomethyl)dispiro[3.1.36.14]decane typically involve techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a crucial factor for researchers who rely on precise chemical intermediates for their work. The growing integration of automated analytical platforms in modern labs further underscores the importance of such standardized characterization protocols.

Looking ahead, the versatility of 8-(Bromomethyl)dispiro[3.1.36.14]decane positions it as a compound with untapped potential. Whether in the development of novel bioactive molecules or as a component in smart materials, its unique structural features continue to inspire innovation. As synthetic methodologies evolve and computational tools advance, this compound will likely remain a subject of interest for chemists tackling challenges in molecular design and functional material development.